Cas no 1807133-92-1 (5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1807133-92-1
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4880791
• Update Time: 2025-10-19

5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6NO/c8-3-4(15)2(6(9)10)1-14-5(3)7(11,12)13/h1,6H,(H,14,15)
• InChI Key： ARQLIBURPBUEKE-UHFFFAOYSA-N
• SMILES： FC1C(C(C(F)F)=CNC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1807133-92-1)

5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1807133-92-1, is characterized by the presence of multiple fluorine atoms and hydroxyl functional groups, which contribute to its distinct chemical properties and reactivity. The molecular structure of this compound includes a pyridine core substituted with a difluoromethyl group at the 5-position, a fluoro group at the 3-position, a hydroxy group at the 4-position, and a trifluoromethyl group at the 2-position. Such a combination of substituents makes it an intriguing candidate for further investigation in drug discovery and medicinal chemistry.

The significance of fluorinated pyridines in medicinal chemistry cannot be overstated. Pyridine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The introduction of fluorine atoms into these molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In particular, the difluoromethyl, fluoro, and trifluoromethyl groups are known to improve lipophilicity and electronic properties, making them valuable for modulating drug interactions. The presence of a hydroxy group further adds to the compound's versatility, allowing for potential derivatization and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine suggest that it may interact with various enzymes and receptors, making it a promising candidate for multiple therapeutic applications. For instance, studies have shown that fluorinated pyridines can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in diseases like cancer and inflammation. The specific arrangement of substituents in this compound may also influence its ability to cross the blood-brain barrier, a critical factor for central nervous system drugs.

The synthesis of 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine presents unique challenges due to the sensitivity of fluorinated intermediates. However, modern synthetic methodologies have made significant strides in facilitating the preparation of complex fluorinated heterocycles. Techniques such as transition-metal-catalyzed cross-coupling reactions, electrochemical fluorination, and photoredox catalysis have enabled chemists to construct intricate molecular frameworks with high precision. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

One of the most exciting areas of research involving this compound is its potential application in oncology. Fluorinated pyridines have been extensively studied for their ability to inhibit tyrosine kinases, which are overactive in many cancers. The electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups can enhance binding interactions with target proteins, while the hydroxy group provides opportunities for further functionalization to improve selectivity. Preclinical studies have demonstrated that derivatives of this class exhibit promising antitumor activity by disrupting signaling pathways that promote cell proliferation and survival.

In addition to oncology, this compound has shown potential in other therapeutic areas. For example, researchers have explored its use as an intermediate in the synthesis of antiviral agents. The unique electronic properties conferred by fluorine substitution can influence drug-receptor interactions, making it possible to design molecules with enhanced potency against viral enzymes such as proteases and polymerases. Furthermore, the structural motifs present in this compound may be leveraged in developing treatments for neurological disorders, where blood-brain barrier penetration is crucial.

The role of computational tools in analyzing the pharmacological properties of 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine cannot be understated. Advanced software packages allow researchers to predict binding affinities, metabolic stability, andADME (Absorption, Distribution, Metabolism, Excretion) profiles with remarkable accuracy. These predictions guide experimental design and help identify optimal analogs for further development. By integrating experimental data with computational models, scientists can accelerate the discovery process and reduce costs associated with traditional trial-and-error methods.

The environmental impact of fluorinated compounds has also been a topic of interest. While fluorine atoms enhance drug efficacy, they can also pose challenges during degradation and disposal. However， recent research has focused on developing greener synthetic routes that minimize waste and hazardous byproducts。 Techniques such as flow chemistry and biocatalysis offer sustainable alternatives to conventional methods， allowing for more environmentally friendly production processes。 These innovations align with global efforts to promote sustainable pharmaceutical manufacturing。

Future directions for research on 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine include exploring its role in modulating immune responses。 Fluorinated pyridines have been implicated in enhancing immune checkpoint inhibitor activity， which has revolutionized cancer immunotherapy。 By understanding how this compound interacts with immune cells， researchers may uncover new therapeutic strategies for autoimmune diseases or infections。 Additionally， investigating its potential as an adjuvant or immunostimulant could open doors to novel vaccine formulations。

In conclusion， 5-(Difluoromethyl)-3-fluoro-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1807133-92-1) is a multifaceted compound with significant potential across multiple therapeutic areas。 Its unique structural features， combined with advancements in synthetic methodologies and computational biology， make it a valuable scaffold for drug discovery。 As research continues to uncover new applications， this compound is poised to play an important role in developing next-generation therapeutics that address unmet medical needs。